Cas no 2149522-38-1 (3-methyl-4-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)butan-2-ol)

• Product Name: 3-methyl-4-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)butan-2-ol
• CAS No: 2149522-38-1
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5565137
• PubChem ID: 165593928
• Update Time: 2025-05-22

3-methyl-4-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)butan-2-ol
• EN300-1636492
• 2149522-38-1

• Inchi： 1S/C7H14N4O/c1-5(6(2)12)4-7-8-9-10-11(7)3/h5-6,12H,4H2,1-3H3
• InChI Key： LHAXBBVWFMDUPA-UHFFFAOYSA-N
• SMILES： OC(C)C(C)CC1=NN=NN1C

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.8Ų

Additional information on 3-methyl-4-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)butan-2-ol

Introduction to 3-Methyl-4-(1-Methyl-1H-1,2,3,4-Tetrazol-5-Yl)Butan-2-Ol (CAS No. 2149522-38-1)

The compound 3-methyl-4-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)butan-2-ol (CAS No. 2149522-38-1) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrazoles, which are heterocyclic compounds containing a five-membered ring with four nitrogen atoms and one carbon atom. The presence of the tetrazole ring in this molecule contributes to its unique chemical properties and reactivity.

Tetrazoles are well-known for their versatility in organic synthesis and have been extensively studied for their applications in drug discovery, agrochemicals, and materials science. The butanediol moiety in this compound adds hydroxyl functionality, which can enhance its solubility and reactivity in various chemical reactions. Recent studies have highlighted the importance of such compounds in the development of bioactive molecules and advanced materials.

The synthesis of 3-methyl... involves a combination of nucleophilic substitution and cyclization reactions. Researchers have optimized synthetic routes to achieve high yields and purity levels, making this compound accessible for large-scale production. The use of advanced catalytic systems has further enhanced the efficiency of these reactions.

In terms of applications, 3-methyl... has shown promise in the field of medicinal chemistry as a potential lead compound for drug development. Its tetrazole ring can act as a bioisostere for other functional groups, enabling the design of novel bioactive molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of 3-methyl... with greater accuracy. Molecular docking studies have revealed potential interactions with key biological targets, such as enzymes and receptors, suggesting its role in therapeutic interventions.

The compound's stability under various reaction conditions has also been a focus of recent investigations. Studies have demonstrated its resistance to oxidative degradation under physiological conditions, making it suitable for long-term storage and use in demanding environments.

In conclusion, 3-methyl... (CAS No. 214952...) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an attractive candidate for further research and development.